Cas no 2877675-19-7 (6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2877675-19-7
• MF: C₁₃H₁₇BrN₆
• MW: 337.218280553818
• CID: 5330015
• Update Time: 2025-06-07

6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]-N,N-dimethyl-4-pyrimidinamine
• 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine

• Inchi： 1S/C13H17BrN6/c1-18(2)12-3-13(16-9-15-12)19-5-10(6-19)7-20-8-11(14)4-17-20/h3-4,8-10H,5-7H2,1-2H3
• InChI Key： DSBLGPRKIJKFIP-UHFFFAOYSA-N
• SMILES： C1=NC(N2CC(CN3C=C(Br)C=N3)C2)=CC(N(C)C)=N1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.5±40.0 °C(Predicted)
• pka: 7.00±0.10(Predicted)

Additional information on 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine

Comprehensive Overview of 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2877675-19-7)

6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine, with the CAS number 2877675-19-7, is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine and azetidine core structures, is often explored for its potential applications in the development of novel therapeutics. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific biological pathways.

The compound's structure features a 4-bromo-1H-pyrazole moiety, which is known for its role in enhancing binding affinity and selectivity in drug-receptor interactions. This attribute aligns with current trends in precision medicine, where the focus is on designing molecules that can target diseases with minimal off-target effects. Given the rising demand for small-molecule inhibitors and kinase modulators, 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine is increasingly being studied for its potential in oncology and inflammatory diseases.

In the context of drug development, the compound's azetidine ring contributes to its metabolic stability, a critical factor in improving the pharmacokinetic profiles of therapeutic agents. This is particularly relevant given the growing emphasis on oral bioavailability and drug-likeness in pharmaceutical research. Additionally, the presence of the dimethylamino group on the pyrimidine ring enhances its solubility, addressing one of the key challenges in formulating effective drugs.

From a synthetic chemistry perspective, 2877675-19-7 serves as a valuable intermediate in the construction of more complex molecules. Its modular design allows for structure-activity relationship (SAR) studies, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial in the era of high-throughput screening and combinatorial chemistry, where rapid iteration and optimization are paramount.

The compound's relevance extends to academic research and industrial R&D, where it is frequently cited in studies exploring heterocyclic chemistry and fragment-based drug design. Its CAS number 2877675-19-7 is often used as a reference in patent literature and scientific publications, underscoring its importance in the chemical community. As the demand for innovative therapeutics continues to rise, compounds like 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine are poised to play a pivotal role in shaping the future of medicine.

In summary, 6-{3-(4-bromo-1H-pyrazol-1-yl)methylazetidin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2877675-19-7) represents a versatile and highly studied compound with broad implications for drug discovery and development. Its unique structural features and potential applications make it a subject of ongoing research, particularly in areas such as targeted therapy and molecular pharmacology. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovative chemical solutions for addressing unmet medical needs.